Cas no 2172093-01-3 ({1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172093-01-3
• MF: C₁₀H₂₀N₄O
• MW: 212.292001724243
• CID: 5567643
• PubChem ID: 165596488
• Update Time: 2025-10-18

{1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1596187
• 2172093-01-3
• {[1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• {1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C10H20N4O/c1-4-5-10-9(8-11-2)12-13-14(10)6-7-15-3/h11H,4-8H2,1-3H3
• InChI Key： XOIUUATYZZRZQB-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(=C(CNC)N=N1)CCC

Computed Properties

• Exact Mass: 212.16371127g/mol
• Monoisotopic Mass: 212.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52Ų

Additional information on {1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172093-01-3)

{1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, with the CAS number 2172093-01-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by the presence of a methoxyethyl and propyl substituent on the triazole ring, offers a promising scaffold for the development of new drugs targeting various diseases.

The synthesis of {1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine typically involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful method in click chemistry. This reaction is highly efficient and selective, allowing for the facile construction of the triazole core. The methoxyethyl and propyl substituents can be introduced through various synthetic routes, such as alkylation or reductive amination reactions. The final step often involves the formation of the amine functionality through a reductive amination or direct alkylation of an appropriate azide or nitrile precursor.

Recent studies have highlighted the potential of {1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in various biological contexts. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug discovery. Preliminary data suggest that this compound can selectively modulate specific GPCRs, which could have implications for treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

In addition to its potential as a GPCR modulator, {1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has also shown promise in anti-inflammatory and anti-cancer research. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in vitro. These properties make it an attractive candidate for developing new therapies for inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The anti-cancer potential of {1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has been explored in several preclinical models. Research has shown that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to downregulate the expression of oncogenic proteins such as Bcl-2 and upregulate pro-apoptotic proteins like Bax. These findings suggest that this compound could be developed into a novel anti-cancer agent with broad-spectrum activity.

To further understand the mechanism of action of {1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, extensive biochemical and biophysical studies have been conducted. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its binding interactions with target proteins. Molecular dynamics simulations have also been employed to predict its behavior in different biological environments and to optimize its structure for improved potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in human subjects. Early-phase trials have shown promising results with minimal adverse effects reported. The compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles, make it a strong candidate for further clinical development.

In conclusion, {1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172093-01-3) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties position it as a valuable tool for advancing our understanding of complex biological processes and developing new treatments for various diseases. Ongoing research continues to uncover new applications and optimize its use in clinical settings.